Cas no 64870-96-8 (4,4'-(1,2-Phenylene)dibutanoic Acid)

• Product Name: 4,4'-(1,2-Phenylene)dibutanoic Acid
• CAS No: 64870-96-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 4102438
• PubChem ID: 21032907
• Update Time: 2025-06-08

4,4'-(1,2-Phenylene)dibutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedibutanoic acid
• 4,4''-(1,2-Phenylene)dibutanoic Acid
• 64870-96-8
• Phenyl-1,2-dibutanoic acid
• Phenylendibuttersaure
• 4,4'-(1,2-Phenylene)dibutanoic Acid
• SCHEMBL2878880

• Inchi： 1S/C14H18O4/c15-13(16)9-3-7-11-5-1-2-6-12(11)8-4-10-14(17)18/h1-2,5-6H,3-4,7-10H2,(H,15,16)(H,17,18)
• InChI Key： FQTWXIRTTKHYSK-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=CC=C1CCCC(O)=O

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 4,4'-(1,2-Phenylene)dibutanoic Acid

4,4'-(1,2-Phenylene)dibutanoic Acid (CAS No. 64870-96-8)

4,4'-(1,2-Phenylene)dibutanoic acid, also known by its CAS registry number CAS No. 64870-96-8, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule consists of two butanoic acid groups connected by a phenylene bridge at the para positions. The structure of this compound is characterized by its symmetrical nature, which plays a crucial role in its chemical reactivity and potential applications.

The synthesis of 4,4'-(1,2-phenylene)dibutanoic acid typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of catalytic cross-coupling reactions and advanced purification techniques to achieve high-quality samples suitable for various applications.

In terms of physical properties, 4,4'-(1,2-phenylene)dibutanoic acid exhibits a melting point in the range of 150–160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in polar aprotic solvents like dimethylformamide (DMF) is significantly higher due to the presence of carboxylic acid groups that can engage in hydrogen bonding.

The chemical properties of this compound are dominated by the reactivity of its carboxylic acid groups. These groups can undergo various transformations such as esterification, amidation, and polymerization. Recent research has highlighted the potential of 4,4'-(1,2-phenylene)dibutanoic acid as a precursor for polymeric materials with tailored mechanical and thermal properties. For example, it has been used to synthesize polyesters and polyamides with enhanced tensile strength and thermal stability.

In addition to its role in polymer chemistry, 4,4'-(1,2-phenylene)dibutanoic acid has shown promise in drug delivery systems. Its ability to form self-assembled structures under certain conditions makes it a candidate for encapsulating therapeutic agents. Studies have demonstrated that nanoparticles synthesized from this compound can effectively deliver drugs to target sites while minimizing side effects.

The environmental impact of CAS No. 64870-96-8 has also been a topic of recent research. Assessments indicate that this compound undergoes biodegradation under aerobic conditions with an estimated half-life of several weeks in aqueous environments. This information is critical for evaluating its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 4,4'-(1,2-phenylene)dibutanoic acid (CAS No. 64870-96-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable building block for advanced materials and innovative drug delivery systems. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.